Cas no 1215071-22-9 (1-fluoro-3-hydroxy-cyclobutanecarbonitrile)

• Product Name: 1-fluoro-3-hydroxy-cyclobutanecarbonitrile
• CAS No: 1215071-22-9
• MF: C₅H₆FNO
• MW: 115.105644702911
• MDL: MFCD16657100
• CID: 1025930
• PubChem ID: 70700857
• Update Time: 2025-05-22

1-fluoro-3-hydroxy-cyclobutanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-3-hydroxycyclobutanecarbonitrile
• AK-76508
• ANW-68628
• CTK8C2577
• KB-218883
• 1-fluoro-3-hydroxy-cyclobutanecarbonitrile
• Cyclobutanecarbonitrile, 1-fluoro-3-hydroxy-
• 3-Fluoro-3-Cyanocyclobutanol
• DTXSID30743650
• SB84193
• CS-0432640
• PS-17518
• 1 - Fluoro - 3 - hydroxycyclobutanecarbonitrile
• P18550
• DB-328911
• 1-fluoro-3-hydroxycyclobutane-1-carbonitrile
• SCHEMBL24615862
• MFCD16657100
• SY038554
• 1215071-22-9

• MDL： MFCD16657100
• Inchi： 1S/C5H6FNO/c6-5(3-7)1-4(8)2-5/h4,8H,1-2H2
• InChI Key： ZSLHSSUBFNVWMJ-UHFFFAOYSA-N
• SMILES： FC1(C#N)CC(C1)O

Computed Properties

• Exact Mass: 115.043341977g/mol
• Monoisotopic Mass: 115.043341977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 1-fluoro-3-hydroxy-cyclobutanecarbonitrile

Comprehensive Overview of 1-Fluoro-3-hydroxy-cyclobutanecarbonitrile (CAS No. 1215071-22-9)

1-Fluoro-3-hydroxy-cyclobutanecarbonitrile (CAS No. 1215071-22-9) is a fluorinated cyclobutane derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound combines a fluorine atom, a hydroxyl group, and a nitrile functionality within a four-membered ring, making it a versatile intermediate for synthetic applications. Its molecular formula, C₅H₆FNO, and precise stereochemistry contribute to its reactivity and potential utility in drug discovery.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability in medicinal chemistry. 1-Fluoro-3-hydroxy-cyclobutanecarbonitrile aligns with this trend, as the fluoro group often improves binding affinity to biological targets. Researchers are particularly interested in its role as a building block for small molecule inhibitors and protease inhibitors, which are critical in treating diseases like cancer and viral infections. The compound’s nitrile group further expands its applicability, serving as a precursor for amides, carboxylic acids, and heterocycles.

The synthesis of 1-Fluoro-3-hydroxy-cyclobutanecarbonitrile typically involves multi-step organic reactions, including cycloaddition, fluorination, and oxidation processes. Advanced techniques such as asymmetric catalysis and flow chemistry have been explored to optimize yield and enantioselectivity. These methods address the challenges associated with constructing strained cyclobutane rings, a topic frequently searched by chemists in academic and industrial forums.

From an environmental perspective, the compound’s biodegradability and green chemistry compatibility are under investigation. With growing emphasis on sustainable synthesis, researchers are evaluating solvent-free or catalytic approaches to minimize waste. This aligns with the broader industry shift toward eco-friendly intermediates, a hot topic in pharmaceutical manufacturing discussions.

Analytical characterization of 1-Fluoro-3-hydroxy-cyclobutanecarbonitrile relies on techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These tools confirm its purity and stereochemical configuration, ensuring reproducibility in downstream applications. The compound’s physicochemical properties, such as logP and pK_a, are also critical for predicting its behavior in biological systems—a frequent query among ADME researchers.

In summary, 1-Fluoro-3-hydroxy-cyclobutanecarbonitrile (CAS No. 1215071-22-9) represents a promising scaffold in modern organic synthesis. Its combination of fluorine and nitrile moieties offers broad utility, while ongoing innovations in synthetic methodology and sustainability continue to enhance its relevance. As the scientific community explores new frontiers in drug design and material science, this compound is poised to play a pivotal role.